Cas no 1897041-34-7 (2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid)

• Product Name: 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid
• CAS No: 1897041-34-7
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5307071
• Update Time: 2025-06-15

2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Quinolineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-1,2,3,4-tetrahydro-α-hydroxy-
• 2-(1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-2-hydroxyacetic acid
• 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(21)17-8-4-5-10-9-11(6-7-12(10)17)13(18)14(19)20/h6-7,9,13,18H,4-5,8H2,1-3H3,(H,19,20)
• InChI Key： SNDIUTYTJAURFR-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(C(=O)O)O)=CC=2CCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 2
• Topological Polar Surface Area: 87.1

Additional information on 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid

Recent Advances in the Study of 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid (CAS: 1897041-34-7)

The compound 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid (CAS: 1897041-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid as a key intermediate in the synthesis of novel quinoline derivatives. Quinoline-based compounds are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability and facilitates further chemical modifications, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of protease inhibitors. Proteases play a critical role in various pathological processes, and their inhibition has been a promising strategy for treating diseases such as cancer and viral infections. Recent research has demonstrated that derivatives of 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid exhibit potent inhibitory activity against specific proteases, opening new avenues for drug design.

In addition to its role in protease inhibition, this compound has also been investigated for its potential as a scaffold for the development of kinase inhibitors. Kinases are another important class of drug targets, particularly in oncology. Preliminary studies have shown that modifications of the quinoline core and the hydroxy-acetic acid moiety can lead to compounds with selective kinase inhibitory activity, offering potential therapeutic benefits for cancer patients.

The synthesis of 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid has been optimized in recent years, with several research groups reporting improved yields and purity. These advancements have facilitated the large-scale production of the compound, enabling further biological evaluation and preclinical studies. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing emphasis on sustainable and environmentally friendly pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 2-(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)-2-hydroxy-acetic acid (CAS: 1897041-34-7) represents a versatile and promising scaffold in medicinal chemistry. Its potential applications in protease and kinase inhibition, coupled with recent advancements in its synthesis, underscore its significance in drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.